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Dehydrobruceantinol Dehydrobruceantinol
Brand Name: Vulcanchem
CAS No.: 99132-99-7
VCID: VC0162280
InChI: InChI=1S/C30H36O13/c1-12(27(4,5)43-14(3)31)8-18(33)42-21-23-29-11-40-30(23,26(38)39-7)24(36)20(35)22(29)28(6)10-16(32)19(34)13(2)15(28)9-17(29)41-25(21)37/h8,10,17,20-24,32,35-36H,9,11H2,1-7H3/b12-8+/t17-,20-,21-,22-,23-,24+,28+,29-,30+/m1/s1
SMILES: CC1=C2CC3C45COC(C4C(C(=O)O3)OC(=O)C=C(C)C(C)(C)OC(=O)C)(C(C(C5C2(C=C(C1=O)O)C)O)O)C(=O)OC
Molecular Formula: C30H36O13
Molecular Weight: 604.605

Dehydrobruceantinol

CAS No.: 99132-99-7

Reference Standards

VCID: VC0162280

Molecular Formula: C30H36O13

Molecular Weight: 604.605

Dehydrobruceantinol - 99132-99-7

CAS No. 99132-99-7
Product Name Dehydrobruceantinol
Molecular Formula C30H36O13
Molecular Weight 604.605
Standard InChI InChI=1S/C30H36O13/c1-12(27(4,5)43-14(3)31)8-18(33)42-21-23-29-11-40-30(23,26(38)39-7)24(36)20(35)22(29)28(6)10-16(32)19(34)13(2)15(28)9-17(29)41-25(21)37/h8,10,17,20-24,32,35-36H,9,11H2,1-7H3/b12-8+/t17-,20-,21-,22-,23-,24+,28+,29-,30+/m1/s1
Standard InChIKey MJOFLSVJDZIFKV-UUTDASJCSA-N
SMILES CC1=C2CC3C45COC(C4C(C(=O)O3)OC(=O)C=C(C)C(C)(C)OC(=O)C)(C(C(C5C2(C=C(C1=O)O)C)O)O)C(=O)OC
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Last Modified Aug 20 2021
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